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Compound of Interest

Compound Name: 3-(Hydroxymethyl)piperidin-4-ol

Cat. No.: B1624967

3-(Hydroxymethyl)piperidin-4-ol is a bifunctional piperidine derivative increasingly recognized
for its utility as a versatile building block in medicinal chemistry and drug development. Its
stereochemically rich scaffold, featuring both primary and secondary alcohol functionalities,
makes it an attractive starting material for synthesizing complex molecules and exploring novel
chemical space. As with any potent chemical intermediate, a thorough understanding and
rigorous application of safety protocols are not merely procedural formalities but are
fundamental to ensuring the well-being of laboratory personnel and the integrity of research
outcomes.

This guide provides a comprehensive overview of the safety and handling precautions for 3-
(Hydroxymethyl)piperidin-4-ol. By synthesizing data from structurally related piperidine
compounds, this document offers a robust framework for risk assessment and management.
The causality behind each recommendation is explained to empower researchers with the
knowledge to handle this compound responsibly and effectively.

Section 1: Hazard Identification and Comprehensive
Risk Assessment

While a specific Safety Data Sheet (SDS) for 3-(Hydroxymethyl)piperidin-4-ol is not widely
available, a reliable hazard profile can be constructed by examining the known risks of the
piperidine core and similarly substituted analogues. The parent piperidine molecule is a
flammable, toxic, and corrosive substance.[1][2] Hydroxylated piperidines, such as Piperidin-3-
ol and Piperidin-4-ol, are classified as corrosive materials that can cause severe skin burns and
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eye damage, and are harmful if swallowed, inhaled, or absorbed through the skin.[3][4]
Therefore, it is imperative to handle 3-(Hydroxymethyl)piperidin-4-ol with a high degree of
caution, assuming a similar or greater hazard profile.

1.1 GHS Hazard Classification (Inferred)

Based on available data for analogous compounds, the following GHS classification should be
assumed for 3-(Hydroxymethyl)piperidin-4-ol:

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[3]

Acute Toxicity, Oral Category 4 ]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[5]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[5]

H314/H315: Causes severe
Skin Corrosion/Irritation Category 1B/2 skin burns and eye damage or
Causes skin irritation[4][6][ 7]

H318/H319: Causes serious
Serious Eye Damage/Irritation Category 1/2A eye damage or Causes

serious eye irritation[4][6][7]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[6]

1.2 Physical and Chemical Properties Relevant to Safety

Understanding the physical properties of a compound is critical for its safe handling and
storage. The following table summarizes key properties, with data points derived from closely
related piperidine derivatives.
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Property

Value / Information

Rationale | Source
Analogue

Appearance

Off-white to yellow solid[8]

Typical for hydroxylated

piperidines.

Molecular Formula

C6H13NO2[9]

Molecular Weight 131.17 g/mol [9] -
] ] Data not available; likely >80 Piperidin-4-ol melts at 86-
Melting Point
°C 90°C.[8]
. ) ) ) ) Piperidin-4-ol boils at 108-114

Boiling Point Data not available; likely high
°C at 10 mmHg.[8]
The two hydroxyl groups and

Solubility Soluble in water[8] the amine nitrogen suggest
high water solubility.

o ] ] Common for polar,
Hygroscopicity Likely hygroscopic[10]

hydroxylated small molecules.

Incompatibilities

Strong oxidizing agents, strong
acids[6][11]

The piperidine nitrogen is
basic and can react

exothermically with acids.

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to protection, starting with engineering controls and supplemented by

appropriate PPE, is essential.

2.1 Engineering Controls: The First Line of Defense

All manipulations of 3-(Hydroxymethyl)piperidin-4-ol, including weighing, transferring, and

preparing solutions, must be conducted in a certified chemical fume hood.[12] The fume hood

provides critical protection against the inhalation of airborne particulates and potential vapors.

The work area should be equipped with an accessible safety shower and eyewash station.[13]
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2.2 Personal Protective Equipment (PPE): A Non-Negotiable Requirement

Given the presumed corrosive and toxic nature of the compound, a comprehensive PPE

ensemble is mandatory.[14]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always check
the manufacturer's glove compatibility data. Two pairs of gloves (double-gloving) are
recommended.[2]

Eye and Face Protection: Chemical safety goggles are required at all times.[3][15] When
there is a significant risk of splashing, a full-face shield should be worn in addition to
goggles.[16]

Skin and Body Protection: A flame-retardant laboratory coat is required. Ensure it is fully
buttoned. For larger quantities or procedures with a higher risk of spillage, a chemical-
resistant apron is advisable.

Respiratory Protection: Under normal use within a fume hood, respiratory protection is not
typically required.[15] However, in the event of a large spill or ventilation failure, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates should
be used by trained emergency responders.[3][14]
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PPE Doffing Sequence

[1. Gloves (FirstD—> 2. Lab Coat 3. Goggles/Face Shield (LastD

PPE Donning Sequence

2. Goggles/Face Shiech—>[3. Gloves (LastD
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Figure 2. Decision Workflow for Accidental Release Response.
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4.3 Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon
dioxide (CO2), or a water spray. [4][17]* Unsuitable Extinguishing Media: Do not use a heavy
water jet, as it may spread the material. [17]* Hazards from Combustion: Combustion may
produce toxic fumes, including oxides of carbon (CO, CO2) and nitrogen (NOX). [4][17]*
Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA). [4][17]

Section 5: Waste Disposal

All waste containing 3-(Hydroxymethyl)piperidin-4-ol, including contaminated consumables
and absorbed spill material, must be treated as hazardous waste.

o Collection: Collect waste in a clearly labeled, sealed, and compatible container.

o Storage: Store waste containers in a designated secondary containment area away from
incompatible materials.

» Disposal: Arrange for collection and disposal by a licensed hazardous waste disposal
company. [6]Disposal must be in accordance with all local, state, and federal regulations.
[6]Do not dispose of this chemical down the drain. [17]

Conclusion

3-(Hydroxymethyl)piperidin-4-ol is a valuable tool for chemical innovation, but its potential
hazards demand a culture of safety and preparedness. By understanding its inferred
toxicological profile, implementing robust engineering controls, consistently using appropriate
personal protective equipment, and adhering to strict handling and emergency protocols,
researchers can mitigate risks effectively. This proactive approach to safety ensures a secure
environment for scientific discovery and protects both the individual and the integrity of the
research institution.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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